4-(2-aminoethyl)-5-[2-(methylsulfanyl)phenyl]-1,2-dihydro-3H-pyrazol-3-one

Specification

• CAS No.: 910443-40-2
• Molecular Formula: C12H15N3OS
• Molecular Weight: 249.33 g/mol
• IUPAC Name: 4-(2-aminoethyl)-5-(2-methylsulfanylphenyl)-1,2-dihydropyrazol-3-one
• Standard InChI: InChI=1S/C12H15N3OS/c1-17-10-5-3-2-4-8(10)11-9(6-7-13)12(16)15-14-11/h2-5H,6-7,13H2,1H3,(H2,14,15,16)
• Standard InChI Key: RZRWAGUDAGNTJF-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC=C1C2=C(C(=O)NN2)CCN
• Canonical SMILES: CSC1=CC=CC=C1C2=C(C(=O)NN2)CCN

Introduction

The compound 4-(2-aminoethyl)-5-[2-(methylsulfanyl)phenyl]-1,2-dihydro-3H-pyrazol-3-one is a synthetic organic molecule belonging to the pyrazole class of heterocyclic compounds. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, anticancer, and antioxidant properties. Despite extensive research on pyrazole derivatives, specific information on this compound is limited, and it does not appear in the provided search results. Therefore, this article will focus on the general properties of pyrazole compounds and their potential applications, while highlighting the need for further research on this specific compound.

Synthesis of Pyrazole Derivatives

Pyrazoles can be synthesized using various methods, including condensation reactions between hydrazine derivatives and appropriate carbonyl compounds. For example, the synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) involves a three-component reaction catalyzed by sodium acetate.

Biological Activities of Pyrazole Derivatives

Pyrazole derivatives have shown promising biological activities:

• Antioxidant Activity: Many pyrazoles exhibit radical scavenging properties, which can be beneficial in protecting against oxidative stress-related diseases.

• Anticancer Activity: Some pyrazoles have been found to be cytotoxic to human cancer cell lines, making them potential anticancer agents.

• Anti-inflammatory Activity: Pyrazoles can act as inhibitors of enzymes involved in inflammation, such as 5-lipoxygenase.

Research Findings and Future Directions

While specific research findings on 4-(2-aminoethyl)-5-[2-(methylsulfanyl)phenyl]-1,2-dihydro-3H-pyrazol-3-one are not available, the general trends in pyrazole research suggest that this compound could potentially exhibit interesting biological activities. Further studies are needed to explore its synthesis, characterization, and biological properties.